Cas no 889940-93-6 (13-methyl-10,12-dioxo-2,11,13-triazatricyclo7.4.0.0^{3,7}trideca-1(9),2,7-triene-8-carboxylic acid)

• Product Name: 13-methyl-10,12-dioxo-2,11,13-triazatricyclo7.4.0.0^{3,7}trideca-1(9),2,7-triene-8-carboxylic acid
• CAS No: 889940-93-6
• MF: C₁₂H₁₁N₃O₄
• MW: 261.233442544937
• CID: 5880462
• PubChem ID: 16643881
• Update Time: 2025-10-28

13-methyl-10,12-dioxo-2,11,13-triazatricyclo7.4.0.0^{3,7}trideca-1(9),2,7-triene-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-6,8-dioxo-2,3,5,6,7,8-hexahydro-1H-4,5,7-triaza-cyclopenta[b]naphthalene-9-carboxylic acid
• 1H-Cyclopenta[5,6]pyrido[2,3-d]pyrimidine-5-carboxylic acid, 2,3,4,6,7,8-hexahydro-1-methyl-2,4-dioxo-
• 13-METHYL-10,12-DIOXO-2,11,13-TRIAZATRICYCLO[7.4.0.0(3),?]TRIDECA-1,3(7),8-TRIENE-8-CARBOXYLIC ACID
• AKOS002336289
• CS-0322046
• 889940-93-6
• F2185-0184
• 13-methyl-10,12-dioxo-2,11,13-triazatricyclo[7.4.0.03,7]trideca-1,3(7),8-triene-8-carboxylic acid
• 13-methyl-10,12-dioxo-2,11,13-triazatricyclo[7.4.0.0?,?]trideca-1,3(7),8-triene-8-carboxylic acid
• VS-13478
• 13-methyl-10,12-dioxo-2,11,13-triazatricyclo[7.4.0.0^{3,7}]trideca-1,3(7),8-triene-8-carboxylic acid
• 1-methyl-2,4-dioxo-2,3,4,6,7,8-hexahydro-1H-cyclopenta[5,6]pyrido[2,3-d]pyrimidine-5-carboxylic acid
• 13-methyl-10,12-dioxo-2,11,13-triazatricyclo7.4.0.0^{3,7}trideca-1(9),2,7-triene-8-carboxylic acid

• Inchi： 1S/C12H11N3O4/c1-15-9-8(10(16)14-12(15)19)7(11(17)18)5-3-2-4-6(5)13-9/h2-4H2,1H3,(H,17,18)(H,14,16,19)
• InChI Key： MZPASJOGSZLYFZ-UHFFFAOYSA-N
• SMILES： C1(=O)NC(=O)C2C(C(O)=O)=C3CCCC3=NC=2N1C

Computed Properties

• Exact Mass: 261.07495584g/mol
• Monoisotopic Mass: 261.07495584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 99.6Ų

Experimental Properties

• Density: 1.525±0.06 g/cm3(Predicted)
• pka: 0.84±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyrido[2,3-d]pyrimidines

Additional information on 13-methyl-10,12-dioxo-2,11,13-triazatricyclo7.4.0.0^{3,7}trideca-1(9),2,7-triene-8-carboxylic acid

13-Methyl-10,12-Dioxo-2,11,13-Triazatricyclo[7.4.0.0^{3,7}]Trideca-1(9),2,7-Triene-8-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 889940-93-6, known as 13-methyl-10,12-dioxo-2,11,13-triazatricyclo[7.4.0.0^{3,7}]trideca-1(9),2,7-triene-8-carboxylic acid, is a highly complex and intriguing molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique tricyclic structure and functional groups that make it a promising candidate for various applications.

Chemical Structure and Synthesis

The molecular structure of 13-methyl-10,12-dioxo... is defined by a tricyclic system with three rings fused together in a specific arrangement. The presence of multiple nitrogen atoms within the structure contributes to its triazole-like framework, which is known for its stability and reactivity in certain chemical environments. The synthesis of this compound involves a series of intricate reactions that require precise control over reaction conditions to achieve the desired product.

Recent studies have focused on optimizing the synthesis pathway of this compound to enhance yield and purity. Researchers have explored the use of transition metal catalysts and novel coupling reactions to streamline the process. These advancements not only improve the efficiency of production but also pave the way for large-scale manufacturing.

Physical and Chemical Properties

This compound exhibits distinctive physical properties that make it suitable for various applications. Its molecular weight is approximately 455 g/mol, with a melting point around 250°C under standard conditions. The molecule's solubility in organic solvents such as dichloromethane and acetonitrile has been extensively studied, revealing its potential for use in solvent-based chemical reactions.

Moreover, the compound's ability to form stable complexes with metal ions has been highlighted in recent research. This property is particularly valuable in catalysis and material science applications where metal-ligand interactions play a critical role.

Applications in Drug Discovery

One of the most promising areas of application for 13-methyl... is in drug discovery and development. The compound's unique structure allows it to interact with biological targets in ways that traditional small molecules cannot achieve. Recent studies have demonstrated its potential as a lead compound for anti-cancer drug development due to its ability to inhibit key enzymes involved in tumor growth.

In addition to its therapeutic potential, this compound has shown promise as a diagnostic agent in medical imaging techniques such as MRI (Magnetic Resonance Imaging). Its ability to enhance contrast resolution under specific conditions makes it an attractive candidate for further exploration in this field.

Environmental Impact and Safety Considerations

As with any chemical compound, understanding its environmental impact is crucial for responsible use. Initial studies suggest that 13-methyl... has low toxicity levels under normal exposure conditions; however, further research is needed to fully assess its long-term effects on ecosystems.

To ensure safe handling and disposal practices, guidelines have been developed based on current understanding of the compound's properties. These guidelines emphasize proper containment measures during synthesis and storage to minimize any potential risks associated with exposure.

Future Directions and Research Opportunities

The future of CAS No 889940-93-6 lies in continued exploration of its chemical properties and potential applications across diverse fields such as materials science, pharmacology, and environmental chemistry.. Researchers are actively investigating ways to modify its structure further to enhance specific functionalities while maintaining stability.................